Cas no 1704950-61-7 ((3R)-3-{(benzyloxy)carbonylamino}-3-(5-chloro-2-fluorophenyl)propanoic acid)

• Product Name: (3R)-3-{(benzyloxy)carbonylamino}-3-(5-chloro-2-fluorophenyl)propanoic acid
• CAS No: 1704950-61-7
• MF: C₁₇H₁₅ClFNO₄
• MW: 351.756707429886
• CID: 6416621
• PubChem ID: 104980095
• Update Time: 2025-05-25

(3R)-3-{(benzyloxy)carbonylamino}-3-(5-chloro-2-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(benzyloxy)carbonylamino}-3-(5-chloro-2-fluorophenyl)propanoic acid
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(5-chloro-2-fluorophenyl)propanoic acid
• 1704950-61-7
• EN300-1163213

• Inchi： 1S/C17H15ClFNO4/c18-12-6-7-14(19)13(8-12)15(9-16(21)22)20-17(23)24-10-11-4-2-1-3-5-11/h1-8,15H,9-10H2,(H,20,23)(H,21,22)/t15-/m1/s1
• InChI Key： UCMUIODDPIGTIK-OAHLLOKOSA-N
• SMILES： ClC1=CC=C(C(=C1)[C@@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 351.0673638g/mol
• Monoisotopic Mass: 351.0673638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-(5-chloro-2-fluorophenyl)propanoic acid

Compound CAS No. 1704950-61-7: (3R)-3-{(Benzyloxy)carbonylamino}-3-(5-chloro-2-fluorophenyl)propanoic Acid

The compound (3R)-3-{(benzyloxy)carbonylamino}-3-(5-chloro-2-fluorophenyl)propanoic acid, identified by the CAS number 1704950-61-7, is a structurally complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of amino acids, specifically featuring an L-proline-like structure with a substituted aromatic ring and a benzyloxycarbonyl (Cbz) protecting group. The presence of the Cbz group suggests that this compound may be utilized in peptide synthesis or as an intermediate in organic synthesis.

The molecular structure of this compound is characterized by a chiral center at the third carbon atom, which is attached to three distinct groups: a benzyloxycarbonylamino group, a 5-chloro-2-fluorophenyl group, and a carboxylic acid group. The stereochemistry at this chiral center is specified as R, indicating a specific spatial arrangement of these substituents. This stereochemistry is crucial for the compound's biological activity and its interactions with other molecules, particularly in enzymatic reactions or as part of a larger biomolecule such as a peptide or protein.

The aromatic substituent, 5-chloro-2-fluorophenyl, introduces electronic and steric effects that can influence the compound's reactivity and solubility properties. The chlorine and fluorine atoms are electron-withdrawing groups, which can deactivate the aromatic ring towards electrophilic substitution reactions. Additionally, these halogens contribute to the molecular weight and can affect the compound's pharmacokinetic properties if it were to be used in drug development.

The benzyloxycarbonyl (Cbz) group is a well-known protecting group in organic synthesis, particularly in peptide chemistry. It serves to block the amine functionality during synthesis steps, allowing for selective reactivity of other functional groups. The Cbz group can be removed under specific conditions, such as acidic hydrolysis or catalytic hydrogenation, to regenerate the free amine. This makes the compound versatile for use in multi-step synthesis protocols.

Recent studies have highlighted the importance of chiral compounds like this one in asymmetric synthesis and enantioselective catalysis. The presence of a chiral center in this molecule makes it an ideal candidate for exploring enantioselective reactions or as a building block for constructing more complex chiral molecules. Furthermore, its structure suggests potential applications in drug design, where stereochemistry plays a critical role in determining pharmacological activity.

In terms of synthesis, this compound can be prepared through various routes, including nucleophilic substitution, coupling reactions, or stepwise assembly of its constituent parts. The introduction of the Cbz group typically involves reacting an amine with benzyl chloroformate under basic conditions. The formation of the carboxylic acid group can be achieved through oxidation of an alcohol or through direct synthesis from appropriate precursors.

The physical properties of this compound, such as melting point, solubility, and stability, are essential for its practical applications. Given its structure, it is likely to have moderate solubility in polar solvents due to the presence of both hydrophilic (carboxylic acid) and hydrophobic (aromatic and benzyloxy groups) moieties. Its stability under various conditions would need to be evaluated for specific applications.

In conclusion, the compound CAS No. 1704950-61-7 represents a valuable building block in organic synthesis with potential applications in peptide chemistry, drug design, and asymmetric catalysis. Its unique structure combines functional groups that offer both versatility and specificity, making it an interesting subject for further research and development.